Cas no 3585-93-1 (benzenamine, n-[(4-methoxyphenyl)methylene]-, n-oxide)

benzenamine, n-[(4-methoxyphenyl)methylene]-, n-oxide Properties

Names and Identifiers

• benzenamine, n-[(4-methoxyphenyl)methylene]-, n-oxide
• .α.-(p-Methoxyphenyl)-N-phenylnitrone
• Nitrone, α-(p-methoxyphenyl)-N-phenyl-
• α-(p-Methoxyphenyl)-N-phenylnitrone
• α-4'-Methoxyphenyl N-phenylnitrone
• .alpha.-4'-Methoxyphenyl N-phenylnitrone
• NSC102883
• Nitrone, .alpha.-(p-methoxyphenyl)-N-phenyl-
• (z)-c-(p-methoxyphenyl)-N-phenylnitrone
• STK093010
• NSC 102883
• Nitrone, alpha-(p-methoxyphenyl)-N-phenyl-
• N-[(Z)-(4-methoxyphenyl)methylidene]-N-phenylamine oxide
• Benzenamine, N-((4-methoxyphenyl)methylene)-, N-oxide
• NSC-76700
• .alpha.-(p-Methoxyphenyl)-N-phenylnitrone
• AKOS002251370
• AKOS003624801
• N-Phenyl-4-methoxybenzylideneamine N-oxide
• NSC 76700
• 3585-93-1
• 1-(4-methoxyphenyl)-N-phenylmethanimine oxide
• NSC-102883
• NSC76700
• +Expand

• InChIKey： GIBHBSRKHBYUKU-PTNGSMBKSA-N
• Inchi： InChI=1S/C14H13NO2/c1-17-14-9-7-12(8-10-14)11-15(16)13-5-3-2-4-6-13/h2-11H,1H3/b15-11-
• SMILES： COC1=CC=C(C=C1)C=[N+](C2=CC=CC=C2)[O-]

Computed Properties

• Exact Mass: 227.09469
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 227.094628657g/mol
• Heavy Atom Count: 17
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 35.3
• Refractive Index: 1.5780 (estimate)
• Boiling Point: 368.97°C (rough estimate)
• Melting Point: 119 °C
• Density: 1.1223 (rough estimate)